2-(5-Fluorobenzofuran-3-yl)ethanol

• IUPAC Name: 2-(5-fluoro-1-benzofuran-3-yl)ethanol
• InChI: InChI=1S/C10H9FO2/c11-8-1-2-10-9(5-8)7(3-4-12)6-13-10/h1-2,5-6,12H,3-4H2
• InChI Key: OKNJZABJXIGVHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CO2)CCO
• Molecular Formula: C10H9FO2
• Molecular Weight: 180.17 g/mol

Description

“2-(5-Fluorobenzofuran-3-yl)ethanol” is a chemical compound with the molecular formula C10H9FO2. It is also known as "3-Benzofuranethanol, 5-fluoro-". This compound is related to benzofuran compounds, which are found in a wide range of natural products and have various biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of “this compound” involves a benzofuran ring, which is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials. The introduction of substituents at certain positions in the benzofuran ring is closely related to the biological activity of the compound.

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 180.18. Further physical and chemical properties specific to this compound are not detailed in the search results.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a stirred suspension of LiAlH4 (200 mg, excess) in THF at 0° C., ethyl(5-fluoro-1-benzofuran-3-yl)acetate (1.11 g, 5 mmol) in THF (20 mL) was added slowly. After the addition, reaction mixture was stirred at room temperature for 1 hr and quenched with saturated NH4Cl solution. The product was extracted with chloroform and washed well with water. It was dried over anhydrous MgSO4, filtered and concentrated. The product, 2-(5-fluoro-1-benzofuran-3-yl)ethanol, was obtained as a white oil and was pure enough to be taken to the next step without purification. Yield: 820 mg (91%); (M+H): 181.

Synthesis routes and methods III

Procedure details

A solution of 5-fluorobenzofuran-3-ylacetic acid (4.6 g, prepared as described in Example 2) in dry tetrahydrofuran (200 mL) was added dropwise to a suspension of lithium aluminium hydride (4.5 g) in dry tetrahydrofuran (150 mL) at room temperature. After reflux for 2 h the reaction was quenched by successive additions of water (9.2 mL), 15% aq. sodium hydroxide (4.6 mL), water (23 mL). Filtration and removal of solvent in vacuo gave an oil, 2-(5-fluorobenzofuran-3-yl)ethanol (4.3 g).